Cas no 220677-27-0 (Ethyl 3-bromo-N-(3,4-dichlorobenzyl)indole-2-carboxylate)

• Product Name: Ethyl 3-bromo-N-(3,4-dichlorobenzyl)indole-2-carboxylate
• CAS No: 220677-27-0
• MF: C₁₈H₁₄BrCl₂NO₂
• MW: 427.119262218475
• CID: 2146523
• Update Time: 2023-08-04

Ethyl 3-bromo-N-(3,4-dichlorobenzyl)indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-N-(3,4-dichlorobenzyl)indole-2-carboxylate
• MBPGDUZEBODBNA-UHFFFAOYSA-N
• Ethyl 3-bromo-N-(3,4-dichlorobenzyl)indole-2-carboxylate

• Inchi： 1S/C18H14BrCl2NO2/c1-2-24-18(23)17-16(19)12-5-3-4-6-15(12)22(17)10-11-7-8-13(20)14(21)9-11/h3-9H,2,10H2,1H3
• InChI Key： MBPGDUZEBODBNA-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N(C=1C(=O)OCC)CC1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 453
• Topological Polar Surface Area: 31.2